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Compound of Interest

Compound Name: Isopropylpiperazine

Cat. No.: B163126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
isopropylpiperazine (CAS No: 4318-42-7). The information herein is compiled for use in
research, drug development, and other scientific applications, with a focus on quantitative data
and detailed experimental methodologies.

Core Physical and Chemical Properties

1-Isopropylpiperazine is a versatile chemical intermediate, recognized as 1-propan-2-
ylpiperazine. It features a piperazine ring substituted with an isopropyl group.[1] This compound
is typically a colorless to light yellow or orange clear liquid at room temperature.[1][2]

Table 1: General and Computed Properties of 1-Isopropylpiperazine
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Property Value Source(s)
Molecular Formula C7H1sN2 [1]
Molecular Weight 128.22 g/mol [1][3]
Appearance Colorless to I.igh.t orange to (2]
yellow clear liquid
XlogP 0.4 [31[4]
Hydrogen Bond Donors 1 [4]
Hydrogen Bond Receptors 2 [4]
Rotatable Bond Count 1 [4]
Topological Polar Surface Area  15.3 A2 [3114]
Table 2: Key Physical Properties of 1-Isopropylpiperazine
Property Value Source(s)
Boiling Point 178 - 181 °C [1][5][6]
Density 0.896 - 0.9 g/mL [1112]5]

Refractive Index

n20/D 1.47 - 1.4710

[1](21[5]

pKa (Predicted)

9.23+0.10

[2](6]

Water Solubility

Slightly soluble

[2][6]

Flash Point

54.4 °C (129.9 °F) - closed cup

[5]

Vapor Pressure

1.4 £ 0.3 mmHg at 25°C

[4]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like 1-isopropylpiperazine.
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The capillary method is a common and accurate technique for determining the boiling point of a

liquid, especially when only small sample volumes are available.[7][8]

Methodology:

Sample Preparation: A small amount of the liquid (e.g., 1-isopropylpiperazine) is placed
into a small test tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample within the test tube.[7][9]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
and the thermometer bulb are at the same level. This setup is then immersed in a heating
bath (e.g., oil bath in a Thiele tube or a metal heating block).[8][9]

Heating: The heating bath is heated gently and steadily. Initially, a stream of bubbles will
emerge from the capillary as the trapped air expands and escapes.[8]

Observation: As the temperature approaches the boiling point, the rate of bubbling will
increase as the liquid's vapor replaces the air in the capillary. The temperature at which a
rapid and continuous stream of bubbles emerges is noted.[7]

Boiling Point Identification: The heat source is then removed. The liquid will begin to cool,
and the bubbling will slow down and eventually stop. The exact temperature at which the
liquid is drawn up into the capillary tube is the boiling point.[7][8]
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Setup

Place liquid in
fusion tube

Invert sealed capillary
into liquid

Attach assembly
to thermometer

Immerse in
heating bath

Measurement
A

Heat bath
gently

Observe rapid stream
of bubbles

Remove heat source

Record temperature when
liquid enters capillary

Weigh empty
graduated cylinder (m1)

Add known volume
of liquid (V)

Weigh cylinder
with liquid (m2)

Calculate liquid mass
(m=m2 - m1)

Calculate density
(=R VAY))

Calibrate refractometer
with standard

Place a few drops of
sample on prism

Close prism and
illuminate

Adjust optics to focus
boundary line

Read refractive index
from scale

Result: Result: Result:
Boiling Point Density (p) Refractive Index
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Preparation & Equilibration

Add excess solute
to solvent

Agitate at constant
temperature (24-48h)

Analysis

Separate solid and
liquid phases

Filter supernatant

Quantify solute in filtrate
(e.g., HPLC)

Result:
Solubility (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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